Cas no 59922-00-8 (1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-)

• Product Name: 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-
• CAS No: 59922-00-8
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD00754350
• CID: 3199730
• PubChem ID: 2770502
• Update Time: 2025-06-11

1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-
• SCHEMBL7483165
• CS-0331657
• 4-chloro-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-one
• NCGC00322963-01
• MFCD00754350
• SR-01000316309
• 59922-00-8
• AKOS000346153
• NS-03368
• STK519275
• AB01317123-02
• 4-chloro-1-(2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one
• BAS 00444491
• SR-01000316309-1

• MDL： MFCD00754350
• Inchi： 1S/C12H13ClO3/c13-5-1-2-10(14)9-3-4-11-12(8-9)16-7-6-15-11/h3-4,8H,1-2,5-7H2
• InChI Key： HLISIKOTNCMNQM-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-

Research Brief on 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)- (CAS: 59922-00-8)

The compound 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-, with CAS number 59922-00-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin moiety and chloro-substituted butanone structure, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of research involving this compound is its role as a potential intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. The benzodioxin scaffold is known for its presence in various bioactive molecules, and the addition of the chloro-butanone group may enhance its binding affinity to specific biological targets. Recent publications have explored its interactions with enzymes and receptors, suggesting possible applications in the treatment of neurological and cardiovascular diseases. These findings are supported by in vitro and in vivo studies, which highlight the compound's promising bioactivity profile.

In terms of synthetic chemistry, advancements have been made in the efficient production of 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-. Researchers have developed optimized protocols that improve yield and purity, addressing previous challenges in its synthesis. These methodologies often involve multi-step reactions, including halogenation and condensation, with careful control of reaction conditions to minimize by-products. The availability of high-purity samples has facilitated further pharmacological evaluations, enabling a deeper understanding of its structure-activity relationships (SAR).

Recent pharmacological studies have shed light on the compound's mechanism of action. For instance, it has been shown to modulate specific signaling pathways involved in inflammation and oxidative stress, which are critical in the pathogenesis of various diseases. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have been characterized to assess its suitability as a drug candidate. These studies are crucial for determining the compound's therapeutic potential and identifying any potential toxicity concerns that may arise during clinical development.

Looking ahead, the research community is optimistic about the prospects of 1-BUTANONE, 4-CHLORO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-. Ongoing studies are exploring its derivatives and analogs to further enhance its bioactivity and reduce any off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may emerge as a valuable tool in the development of next-generation therapeutics for complex diseases.